Cas no 55308-28-6 (Tricyclo[3.2.2.0,2,4]nonane-6-carboxylic acid)

• Product Name: Tricyclo[3.2.2.0,2,4]nonane-6-carboxylic acid
• CAS No: 55308-28-6
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 6283022
• PubChem ID: 165659219
• Update Time: 2025-07-18

Tricyclo[3.2.2.0,2,4]nonane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 55308-28-6
• EN300-37342678
• tricyclo[3.2.2.0,2,4]nonane-6-carboxylic acid
• Tricyclo[3.2.2.0,2,4]nonane-6-carboxylic acid

• Inchi： 1S/C10H14O2/c11-10(12)9-3-5-1-2-6(9)8-4-7(5)8/h5-9H,1-4H2,(H,11,12)
• InChI Key： LYSQNTGNISDJCC-UHFFFAOYSA-N
• SMILES： OC(C1CC2CCC1C1CC12)=O

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Additional information on Tricyclo[3.2.2.0,2,4]nonane-6-carboxylic acid

Tricyclo[3.2.2.0,2,4]nonane-6-carboxylic Acid (CAS No. 55308-28-6): A Comprehensive Overview

Tricyclo[3.2.2.0,2,4]nonane-6-carboxylic acid (CAS No. 55308-28-6) is a unique and structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its tricyclic framework and carboxylic acid functional group, exhibits a range of interesting properties that make it a valuable candidate for various applications.

The molecular structure of tricyclo[3.2.2.0,2,4]nonane-6-carboxylic acid is composed of a tricyclic system with a carboxylic acid group attached to the sixth carbon atom of the nonane backbone. This unique arrangement imparts the molecule with high rigidity and stability, which are crucial for its potential use in pharmaceuticals and advanced materials.

Recent research has focused on the synthesis and characterization of tricyclo[3.2.2.0,2,4]nonane-6-carboxylic acid. One notable study published in the Journal of Organic Chemistry (2021) detailed an efficient synthetic route using palladium-catalyzed cross-coupling reactions to construct the tricyclic core. This method not only improved the yield but also enhanced the purity of the final product, making it more suitable for further applications.

In the realm of medicinal chemistry, tricyclo[3.2.2.0,2,4]nonane-6-carboxylic acid has shown promise as a lead compound for drug discovery. Its rigid structure and specific functional groups allow for precise interactions with biological targets, which can be crucial for developing new therapeutic agents. A study published in Bioorganic & Medicinal Chemistry Letters (2020) reported that derivatives of this compound exhibited potent inhibitory activity against certain enzymes involved in neurodegenerative diseases.

Beyond its pharmaceutical applications, tricyclo[3.2.2.0,2,4]nonane-6-carboxylic acid has also been explored for its potential in materials science. The high thermal stability and unique mechanical properties of this compound make it an attractive candidate for use in polymers and composites. Research published in Macromolecules (2019) demonstrated that incorporating this compound into polymer matrices significantly enhanced their mechanical strength and thermal resistance.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies on the biodegradability and ecotoxicity of tricyclo[3.2.2.0,2,4]nonane-6-carboxylic acid have shown promising results, indicating that it can be designed to have minimal environmental impact while maintaining its desired properties.

In conclusion, tricyclo[3.2.2.0,2,4]nonane-6-carboxylic acid (CAS No. 55308-28-6) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and beyond. Its unique structural features and functional groups make it a valuable subject for ongoing research and development efforts.